Cas no 2137543-25-8 (tert-butyl N-(2-methyl-1-{7-methyl-4H,5H,6H,7H-furo2,3-cpyridin-7-yl}propyl)carbamate)

• Product Name: tert-butyl N-(2-methyl-1-{7-methyl-4H,5H,6H,7H-furo2,3-cpyridin-7-yl}propyl)carbamate
• CAS No: 2137543-25-8
• MF: C₁₇H₂₈N₂O₃
• MW: 308.415824890137
• CID: 6078922
• PubChem ID: 165949858
• Update Time: 2025-06-27

tert-butyl N-(2-methyl-1-{7-methyl-4H,5H,6H,7H-furo2,3-cpyridin-7-yl}propyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-methyl-1-{7-methyl-4H,5H,6H,7H-furo2,3-cpyridin-7-yl}propyl)carbamate
• 2137543-25-8
• tert-butyl N-(2-methyl-1-{7-methyl-4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}propyl)carbamate
• EN300-1077110

• Inchi： 1S/C17H28N2O3/c1-11(2)13(19-15(20)22-16(3,4)5)17(6)14-12(7-9-18-17)8-10-21-14/h8,10-11,13,18H,7,9H2,1-6H3,(H,19,20)
• InChI Key： RSYJSELJPBBFJA-UHFFFAOYSA-N
• SMILES： O1C=CC2CCNC(C)(C1=2)C(C(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 308.20999276g/mol
• Monoisotopic Mass: 308.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.5Ų

Additional information on tert-butyl N-(2-methyl-1-{7-methyl-4H,5H,6H,7H-furo2,3-cpyridin-7-yl}propyl)carbamate

tert-butyl N-(2-methyl-1-{7-methyl-4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}propyl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(2-methyl-1-{7-methyl-4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}propyl)carbamate (CAS No: 2137543-25-8) is a highly specialized organic compound with significant applications in the field of medicinal chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and drug development.

The molecular structure of tert-butyl N-(2-methyl-1-{7-methyl-4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}propyl)carbamate is characterized by a complex arrangement of functional groups. The presence of a tert-butyl group provides steric bulk, while the furo[2,3-c]pyridine ring system introduces aromaticity and potential for hydrogen bonding. These features make the compound a versatile building block in organic synthesis.

Recent studies have highlighted the importance of this compound in the development of bioactive molecules. Researchers have explored its role as an intermediate in the synthesis of antimicrobial agents and cancer therapeutic agents. The ability of this compound to act as a precursor in these syntheses underscores its significance in modern drug discovery pipelines.

In terms of synthesis, tert-butyl N-(2-methyl-1-{7-methyl-4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}propyl)carbamate can be prepared through a variety of methods. One common approach involves the reaction of a suitable carboxylic acid derivative with an amine-containing precursor under appropriate conditions. The use of mild reaction conditions ensures high yields and maintains the integrity of the sensitive functional groups present in the molecule.

The application of this compound extends beyond pharmaceuticals. It has been utilized in the development of advanced materials such as polymeric composites and nanomaterials. Its ability to form stable bonds with other molecules makes it a valuable component in these applications.

In conclusion, tert-butyl N-(2-methyl-1-{7-methyl-4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}propyl)carbamate (CAS No: 2137543-25-8) is a multifaceted compound with wide-ranging applications in various scientific domains. Its unique structural features and reactivity make it an essential tool for researchers in both academic and industrial settings.